Cas no 139132-43-7 (2-Amino-2-(1-methylcyclopropyl)acetic acid)

• Product Name: 2-Amino-2-(1-methylcyclopropyl)acetic acid
• CAS No: 139132-43-7
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 1261734
• PubChem ID: 3017096
• Update Time: 2025-06-13

2-Amino-2-(1-methylcyclopropyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneacetic acid, a-amino-1-methyl-
• (+/-)-2-(1'-methylcyclopropyl)glycine
• 2-amino-2-(1-methylcyclopropyl)acetic acid
• 2-Amino-2-(1-methylcyclopropyl)acetic acid

• Inchi： 1S/C6H11NO2/c1-6(2-3-6)4(7)5(8)9/h4H,2-3,7H2,1H3,(H,8,9)
• InChI Key： BCTQUNGXIVZUSB-UHFFFAOYSA-N
• SMILES： C(C1(CC1)C)(N)C(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-2-(1-methylcyclopropyl)acetic acid

Comprehensive Overview of 2-Amino-2-(1-methylcyclopropyl)acetic acid (CAS No. 139132-43-7)

2-Amino-2-(1-methylcyclopropyl)acetic acid (CAS No. 139132-43-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclopropyl ring structure, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular formula, C₆H₁₁NO₂, highlights its potential for diverse applications, particularly in drug discovery and development. Researchers are increasingly exploring its role in modulating enzymatic activity and its utility in peptide synthesis.

The growing interest in 2-Amino-2-(1-methylcyclopropyl)acetic acid is partly driven by its structural similarity to naturally occurring amino acids, making it a valuable candidate for structure-activity relationship (SAR) studies. Its methylcyclopropyl moiety introduces steric constraints that can influence binding affinity and metabolic stability, which are crucial factors in designing novel therapeutics. Recent studies have investigated its potential in targeting neurological disorders and inflammatory pathways, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, CAS No. 139132-43-7 is often utilized in asymmetric catalysis and chiral auxiliary applications. Its enantiopure forms are particularly sought after for producing optically active pharmaceuticals, a topic frequently searched by chemists and pharmacologists. The compound’s stability under physiological conditions also makes it a promising candidate for prodrug development, addressing challenges like bioavailability and targeted delivery.

Environmental and regulatory considerations are also pivotal in discussions about 2-Amino-2-(1-methylcyclopropyl)acetic acid. With the rise of green chemistry initiatives, researchers are exploring sustainable synthesis routes for this compound, minimizing waste and energy consumption. FAQs in academic forums often inquire about its biodegradability and toxicity profile, reflecting broader societal concerns about eco-friendly chemical practices.

In the context of AI-driven drug discovery, 139132-43-7 has emerged as a subject of computational modeling studies. Machine learning algorithms are being employed to predict its interactions with biological targets, accelerating the identification of potential therapeutic applications. This aligns with the surge in searches for AI in chemistry and in silico screening, highlighting the compound’s relevance in cutting-edge research.

To summarize, 2-Amino-2-(1-methylcyclopropyl)acetic acid (CAS No. 139132-43-7) represents a versatile building block in modern chemistry and pharmacology. Its applications span from drug design to biocatalysis, with ongoing studies uncovering new dimensions of its utility. As scientific inquiries evolve, this compound continues to bridge gaps between traditional synthetic methods and innovative technologies, solidifying its place in both academic and industrial research.